![molecular formula C23H32N4O6 B2710954 N1-(2,2-dimethoxyethyl)-N2-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide CAS No. 877633-98-2](/img/structure/B2710954.png)
N1-(2,2-dimethoxyethyl)-N2-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(2,2-dimethoxyethyl)-N2-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C23H32N4O6 and its molecular weight is 460.531. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
Compounds with similar structural features, such as derivatives of furan, benzodifuran, and piperazine, have been synthesized and evaluated for various biological activities. These include anti-inflammatory, analgesic, and neuroprotective effects, as well as their role in enzyme inhibition and receptor antagonism, indicating a broad spectrum of potential research applications for structurally related compounds.
For example, derivatives of visnagenone and khellinone, with structural motifs related to furan and piperazine, have been synthesized and shown to possess anti-inflammatory and analgesic activities, potentially acting as cyclooxygenase inhibitors (Abu‐Hashem et al., 2020). Similarly, N,N'-Bis(furan-2-ylmethyl)oxalamide derivatives have demonstrated effectiveness in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines, indicating their potential use in pharmaceutical synthesis (Bhunia et al., 2017).
Neuroprotection and Treatment of Neurological Disorders
Another interesting application is in the field of neuroprotection, where related compounds have been designed to offer a multi-target therapeutic approach for the treatment of Alzheimer's disease. These compounds have shown to inhibit acetylcholinesterase activity, antagonize specific receptors, and protect against neurotoxicity, suggesting a potential research direction for N1-(2,2-dimethoxyethyl)-N2-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)oxalamide in neuroprotection and the treatment of neurological disorders (Lecanu et al., 2010).
Antimicrobial and Antihypertensive Agents
Derivatives with similar structural components have been synthesized and evaluated for antimicrobial activities, with some showing activity against tested microorganisms, indicating the potential for this compound to be researched as an antimicrobial agent (Başoğlu et al., 2013). Additionally, compounds with structural similarities have been explored for their antihypertensive properties, suggesting another potential application in cardiovascular research (Campbell et al., 1988).
properties
IUPAC Name |
N'-(2,2-dimethoxyethyl)-N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H32N4O6/c1-30-18-8-6-17(7-9-18)26-10-12-27(13-11-26)19(20-5-4-14-33-20)15-24-22(28)23(29)25-16-21(31-2)32-3/h4-9,14,19,21H,10-13,15-16H2,1-3H3,(H,24,28)(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBRZAGFXFCLPPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CCN(CC2)C(CNC(=O)C(=O)NCC(OC)OC)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32N4O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.